Methyl 3-cyano-5-(methoxymethyl)benzoate

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 3-cyano-5-(methoxymethyl)benzoate
• InChI: InChI=1S/C11H11NO3/c1-14-7-9-3-8(6-12)4-10(5-9)11(13)15-2/h3-5H,7H2,1-2H3
• InChI Key: WCQQTAZPFPQSLX-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC(=C1)C(=O)OC)C#N

Description

Methyl 3-cyano-5-(methoxymethyl)benzoate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

After bubbling argon into a solution of methyl 3-(methoxymethyl)-5-iodobenzoate (316 mg, 1.03 mmol) in N,N-dimethylformamide (3 mL) for 5 minutes, zinc cyanide (133 mg, 1.13 mmol) and tetrakis(triphenylphosphine)palladium(0) (119 mg, 0.010 mmol) were added. The reaction mixture was heated at 80° C. for 15 minutes under argon. Following cooling, the reaction mixture was diluted with ethyl acetate and then the precipitate that formed was removed by filtration. The filtrate was washed with water and saturated brine, dried over anhydrous sodium sulfate, filtered, and concentrated. Silica gel chromatography using 10-30% ethyl acetate/hexanes afforded 184 mg (86%) of methyl 3-cyano-5-(methoxymethyl)benzoate as a colorless oil.